Cas no 92289-38-8 (2-methyl-6-phenylpyrimidin-4-amine)

• Product Name: 2-methyl-6-phenylpyrimidin-4-amine
• CAS No: 92289-38-8
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 812217
• PubChem ID: 256705
• Update Time: 2025-04-19

2-methyl-6-phenylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2-methyl-6-phenyl-
• DTXSID70292591
• 92289-38-8
• AKOS011055285
• NSC-84006
• F1967-7061
• NSC84006
• SCHEMBL8265150
• 2-methyl-6-phenylpyrimidin-4-amine

• Inchi： 1S/C11H11N3/c1-8-13-10(7-11(12)14-8)9-5-3-2-4-6-9/h2-7H,1H3,(H2,12,13,14)
• InChI Key： IATXPMMDFKEEOX-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(=CC=1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 185.095
• Monoisotopic Mass: 185.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.159
• Boiling Point: 375.2°C at 760 mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.619